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Abstract
This technical guide provides a comprehensive overview of 2-(1-
methylcyclobutyl)acetaldehyde, a niche aldehyde with potential applications in organic

synthesis and drug discovery. Due to the limited publicly available information on its specific

discovery and history, this document focuses on its chemical properties, a proposed synthetic

route based on established chemical principles, and the broader context of cyclobutane-

containing molecules in medicinal chemistry. All quantitative data is presented in structured

tables, and detailed hypothetical experimental protocols are provided. Diagrams illustrating the

proposed synthetic pathway and experimental workflow are included.

Introduction
2-(1-Methylcyclobutyl)acetaldehyde is an organic compound featuring a cyclobutane ring

substituted with a methyl group and an acetaldehyde moiety. The cyclobutane motif is of

growing interest in medicinal chemistry.[1][2][3] The strained four-membered ring imparts

unique conformational properties and can serve as a bioisosteric replacement for other groups,

potentially influencing the metabolic stability and pharmacokinetic profile of a drug candidate.[1]

[2] While the specific history of 2-(1-methylcyclobutyl)acetaldehyde is not well-documented

in scientific literature, its structural components suggest potential utility as a building block in

the synthesis of more complex molecules.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-(1-
methylcyclobutyl)acetaldehyde is provided in Table 1. This data is compiled from available

chemical databases.

Table 1: Chemical and Physical Properties of 2-(1-Methylcyclobutyl)acetaldehyde

Property Value Source

CAS Number 1849285-72-8 [4][5]

Molecular Formula C₇H₁₂O [4][5]

Molecular Weight 112.17 g/mol [6]

IUPAC Name
2-(1-

methylcyclobutyl)acetaldehyde
[4]

SMILES C[C@]1(CCC1)CC=O [6]

Proposed Synthesis
A specific, peer-reviewed synthesis of 2-(1-methylcyclobutyl)acetaldehyde is not readily

available in the scientific literature. However, a plausible and efficient synthetic route can be

proposed based on the oxidation of the corresponding primary alcohol, 2-(1-

methylcyclobutyl)ethanol. This precursor is documented in chemical databases, making this a

logical synthetic approach.[7]

Two common and mild oxidation methods suitable for this transformation are the Swern

oxidation and the Dess-Martin periodinane (DMP) oxidation.[8][9][10][11][12][13][14][15][16]

Both methods are known for their high yields and tolerance of various functional groups,

making them ideal for the preparation of aldehydes from primary alcohols without over-

oxidation to carboxylic acids.

Proposed Synthetic Pathway
The proposed two-step synthesis starts from a suitable precursor to generate 2-(1-

methylcyclobutyl)ethanol, which is then oxidized to the target aldehyde. A general overview of
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this pathway is presented below.

1-Methylcyclobutane
carboxylic acid

2-(1-Methylcyclobutyl)ethanol

Reduction
(e.g., LiAlH4)

2-(1-Methylcyclobutyl)acetaldehyde

Oxidation
(Swern or Dess-Martin)

Preparation Reaction Work-up and Purification

Dissolve DMSO in
anhydrous DCM

Cool to -78 °C
Add Oxalyl Chloride

dropwise
Add 2-(1-methylcyclobutyl)ethanol

in DCM dropwise
Stir at -78 °C Add Triethylamine Warm to room temperature Quench with water Extract with DCM

Wash with brine, dry,
and concentrate

Purify by column
chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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